2-{[5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2-methyl-1H-indol-3-yl)ethanone

• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 2-[[5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(2-methyl-1H-indol-3-yl)ethanone
• InChI: InChI=1S/C24H24N4O3S/c1-3-28-23(16-9-10-20-21(13-16)31-12-6-11-30-20)26-27-24(28)32-14-19(29)22-15(2)25-18-8-5-4-7-17(18)22/h4-5,7-10,13,25H,3,6,11-12,14H2,1-2H3
• InChI Key: WJLDHPISKUMUMF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=C(NC3=CC=CC=C32)C)C4=CC5=C(C=C4)OCCCO5

Description

2-{[5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2-methyl-1H-indol-3-yl)ethanone is a complex organic compound that features a unique combination of benzodioxepin, triazole, and indole moieties

Preparation Methods

The synthesis of 2-{[5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2-methyl-1H-indol-3-yl)ethanone involves multiple steps, starting from the preparation of the individual components. The benzodioxepin moiety can be synthesized through the cyclization of catechol derivatives with appropriate reagents . The triazole ring is typically formed via a cycloaddition reaction involving azides and alkynes . The indole moiety can be synthesized through the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones . These components are then linked together through a series of condensation and substitution reactions under controlled conditions to form the final compound.

Chemical Reactions Analysis

2-{[5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2-methyl-1H-indol-3-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace leaving groups in the molecule.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structural features that may interact with biological targets.

Pharmacology: Research is conducted to understand its pharmacokinetics and pharmacodynamics, including its absorption, distribution, metabolism, and excretion in biological systems.

Material Science: The compound’s unique properties make it a candidate for the development of novel materials with specific electronic or optical characteristics.

Mechanism of Action

The mechanism of action of 2-{[5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2-methyl-1H-indol-3-yl)ethanone involves its interaction with specific molecular targets. The benzodioxepin moiety may interact with enzymes or receptors, modulating their activity . The triazole ring can form hydrogen bonds with biological macromolecules, influencing their function . The indole moiety is known for its ability to interact with various biological targets, including proteins and nucleic acids.

Comparison with Similar Compounds

Similar compounds include:

3,4-Dihydro-2H-1,5-benzodioxepin derivatives: These compounds share the benzodioxepin core and exhibit similar chemical properties.

Triazole derivatives: Compounds containing the triazole ring are known for their diverse biological activities.

Indole derivatives: Indole-based compounds are widely studied for their pharmacological properties.

The uniqueness of 2-{[5-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2-methyl-1H-indol-3-yl)ethanone lies in the combination of these three distinct moieties, which may result in synergistic effects and novel biological activities.